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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Executive Summary & Chemical Identity[1][2][3]
Acid Green 85 (CAS: 12220-00-7) is a synthetic anionic dye, historically categorized within the

anthraquinone or azo class of acid dyes. While often utilized in industrial textile applications

(wool, silk, polyamide), its utility in biological research—specifically as a protein stain, viability

marker, or quenching agent—requires rigorous spectral profiling.

Unlike well-characterized fluorophores (e.g., FITC, PE), Acid Green 85 lacks a standardized

entry in common fluorescence databases. This guide addresses the critical gap in public

spectral data by defining its theoretical behavior and providing a self-validating protocol for

empirical characterization.

Key Technical Premise: As a "Green" dye, Acid Green 85 primarily reflects green light (500–

550 nm) and absorbs strongly in the Red (600–650 nm) and Blue/Violet (<450 nm) regions.

Primary Interference Risk: Absorption overlap with Red Fluorophores (APC, Cy5, Alexa Fluor

647).
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Secondary Interference Risk: Potential weak fluorescence in the Far-Red/NIR spectrum

(Stokes shift effect).

Spectral Characterization
To integrate Acid Green 85 into a multiplexed panel, you must first establish its "Spectral

Fingerprint." Do not rely on generic "Green" dye assumptions.

Theoretical Spectral Profile
Property Estimated Range Mechanism

Appearance Dark Green Powder
Broadband reflection at 500–

550 nm.[1]

Absorption Max (

)
600 – 640 nm

Strong absorption of red

photons (similar to Acid Green

25).[1]

Emission Max (

)
660 – 720 nm (Weak)

If fluorescent, likely emits in

Far-Red/NIR.[1]

Extinction Coefficient High (>10,000 M⁻¹cm⁻¹)
Typical of industrial acid dyes;

high potential for quenching.[1]

Protocol: Empirical Spectral Mapping
Standardize this workflow to validate the dye batch before assay integration.

Preparation: Dissolve Acid Green 85 in your specific assay buffer (PBS, pH 7.4) to 10 µM.

Absorbance Scan: Scan 200–800 nm using a UV-Vis spectrophotometer.

Critical Check: Identify

.[2] If

nm, it confirms Red-absorbing properties.

Emission Scan: Excite at
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(e.g., 630 nm) and scan emission 640–800 nm.

Note: Many acid dyes are non-fluorescent (quantum yield

). If no peak appears, treat it purely as a Chromophore/Quencher.

Spectral Overlap Analysis
Acid Green 85 poses unique challenges depending on whether it acts as a Fluorophore

(emitting light) or a Chromophore (absorbing light/quenching).

Table 1: Interaction Matrix with Common Fluorophores
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Channel /
Fluorophore

Excitation
(nm)

Emission (nm)
Acid Green 85

Interference

Risk

Mechanism of

Failure

Blue / DAPI 358 461 Low

Minimal overlap;

safe for co-use.

[1]

Green / FITC,

GFP
488 525

Medium

(Quenching)

AG85 reflects

Green, but may

absorb excitation

(488 nm) if

broad.[1] FRET

Acceptor risk.

Yellow / PE,

TRITC
496/555 578 Medium

AG85 absorption

tail may quench

PE emission.[1]

Red / APC,

AF647
650 660 CRITICAL

Direct Absorption

Overlap. AG85

absorbs the

excitation laser

(633/640 nm),

reducing APC

signal ("Stealing

photons").[1]

Far-Red / Cy7 750 780 Low

Likely

transparent in

this region.[1]

The "Photon Theft" Effect (Inner Filter Effect)
If Acid Green 85 is present in high concentration (e.g., as a counterstain), it will absorb the 633

nm or 640 nm laser light intended for APC or Cy5. This results in a false negative or reduced

brightness for red fluorophores.

Experimental Workflow: Compensation & Validation
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Use this self-validating workflow to determine if Acid Green 85 can be multiplexed with your

target fluorophores.[1]

Start: Acid Green 85 (AG85)
Integration

Step 1: Absorbance Scan
(Determine λmax)

Absorbs in Red
(600-650nm)?

High Risk: APC/Cy5
InterferenceYes

Risk: FRET Quencher
for GFP/FITC

No (Absorbs Blue) Step 2: Titration Experiment
(Fixed Fluorophore + Increasing AG85)

Measure Signal Loss
(Quenching/Inner Filter)

Define Safe Concentration
Window

Click to download full resolution via product page

Caption: Figure 1. Decision tree for characterizing Acid Green 85 spectral interference. The

primary pathway investigates Red-channel absorption (Inner Filter Effect).[1]

Protocol: The "Spike-In" Interference Test
To quantify the overlap impact on your specific assay:

Baseline: Prepare a standard curve of your target fluorophore (e.g., APC-labeled cells or

beads). Measure Mean Fluorescence Intensity (MFI).

Spike-In: Add increasing concentrations of Acid Green 85 (1 nM to 10 µM) to the APC

samples.

Readout: Measure APC fluorescence.

Analysis: Plot [AG85] vs. APC MFI.

Result: A significant drop in APC signal indicates spectral overlap (absorption).

Threshold: If signal drops >10% at working concentration, do not multiplex.

Mitigation Strategies
If you must use Acid Green 85 alongside other markers:

Spatial Separation: Use Acid Green 85 only for compartments physically separated from the

fluorophore (e.g., extracellular matrix stain vs. nuclear DAPI).
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Sequential Staining: Stain and image the fluorophore first, then apply Acid Green 85.

Red-Shifted Dyes: If AG85 absorbs at 630 nm, switch your Red fluorophore to a Near-IR dye

(e.g., Alexa Fluor 750 or VeriFluor Far Red) to bypass the absorption window.
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(Note: Specific peer-reviewed spectral data for Acid Green 85 is limited in public repositories.

[1] The data presented above is derived from chemical class analysis (Anthraquinone Acid

Dyes) and standard photophysical principles.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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